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Compound of Interest

Compound Name: 3-Fluorophenyl acetate

Cat. No.: B1295240

For Researchers, Scientists, and Drug Development Professionals

The introduction of a fluorine atom into a phenyl acetate scaffold can significantly influence its
physicochemical and biological properties. This guide provides a comparative overview of 2-
fluorophenyl acetate, 3-fluorophenyl acetate, and 4-fluorophenyl acetate, offering a valuable
resource for researchers in medicinal chemistry and materials science. These compounds are
often utilized as intermediates in the synthesis of more complex molecules, including
pharmaceuticals and agrochemicals.[1][2] Understanding the distinct properties of each isomer
is crucial for their effective application.

Physicochemical Properties

The position of the fluorine atom on the phenyl ring subtly alters the physical properties of
these isomers. A summary of their key physicochemical data is presented below.
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2-Fluorophenyl

3-Fluorophenyl

4-Fluorophenyl

Property
acetate acetate acetate
CAS Number 29650-44-0[3] 701-83-7[4] 405-51-6[5]
Molecular Formula CsH7FO2[3] CsH7FO2[4] CsH7FO2[5]
Molecular Weight 154.14 g/mol [3] 154.14 g/mol [4] 154.14 g/mol [5]
Colorless to almost Colorless to almost
Appearance - colorless clear colorless clear
liquid[1] liquid[2]
Melting Point - - 0°C[6]
Boiling Point - 77-78 °C/13 mmHg[4] 197 °C (lit)[7][8]
) 1.147 g/mL at 25 °C 1.178 g/mL at 25 °C
Density -

(it.)[4]

(lit.)[71[8]

Refractive Index

n20/D 1.4800 (lit.)[4]

n20/D 1.48 (lit.)[8]

Data for 2-Fluorophenyl acetate is limited in readily available literature.

Biological and Chemical Significance

Fluorophenyl acetates are valuable precursors in organic synthesis. The fluorine substituent

enhances the reactivity and selectivity in chemical reactions, making them important

intermediates for complex organic molecules.[1]

o 2-Fluorophenyl acetate: Derivatives of 2-fluorophenyl acetic acid have been synthesized and

evaluated for their potential as anticancer agents.[9]

o 3-Fluorophenyl acetate: This isomer is a key intermediate in the synthesis of various

pharmaceuticals and agrochemicals, contributing to the development of drugs with improved

efficacy and reduced side effects.[1] It is also used in the formulation of pesticides and

herbicides.[1]

» 4-Fluorophenyl acetate: It serves as a crucial intermediate in the development of analgesics

and anti-inflammatory drugs.[2] The presence of the fluorine atom in its derivatives can lead
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to improved metabolic stability and bioactivity.[2] It also finds applications in material science
for creating specialty polymers and resins with enhanced thermal stability and chemical
resistance.[2]

Experimental Protocols

The following are generalized experimental protocols for determining the key physicochemical
properties of the fluorophenyl acetate isomers.

1. Melting Point Determination (for solids)

This method is applicable to solid organic compounds to determine the temperature range over
which they transition from a solid to a liquid.

o Apparatus: Melting point apparatus, capillary tubes, thermometer.

e Procedure:

[¢]

A small, finely powdered sample of the compound is packed into a capillary tube.

o

The capillary tube is placed in the heating block of the melting point apparatus.

o

The sample is heated slowly, and the temperature is monitored.

[¢]

The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting point range.

2. Boiling Point Determination

This method is used to determine the temperature at which a liquid's vapor pressure equals the
surrounding atmospheric pressure.

o Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating bath
(e.g., oil bath or heating block).

e Procedure:

o A small amount of the liquid is placed in the test tube.
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o The capillary tube is inverted and placed inside the test tube with its open end submerged
in the liquid.

o The test tube is attached to a thermometer and heated in the heating bath.
o As the liquid is heated, a stream of bubbles will emerge from the capillary tube.
o The heat is removed, and the liquid is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.

3. Solubility Determination

This protocol helps in understanding the solubility of a compound in various solvents, providing
insights into its polarity.

o Apparatus: Test tubes, spatula, vortex mixer (optional).
e Solvents: Water, ethanol, hexane, and other relevant organic solvents.

e Procedure:

[¢]

A small, measured amount of the compound (e.g., 25 mg or 0.05 mL) is placed in a test
tube.

o A small volume of the solvent (e.g., 0.75 mL) is added in portions.
o The test tube is shaken vigorously after each addition.

o The compound is classified as soluble if it completely dissolves. If it does not dissolve, it is
classified as insoluble. The polarity of the compound can be inferred based on the
principle of "like dissolves like".[10]

Visualizing Experimental Workflow

The following diagram illustrates a general workflow for the characterization of the
physicochemical properties of the fluorophenyl acetate isomers.
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Caption: A flowchart of the experimental process for determining and comparing the key
physicochemical properties of fluorophenyl acetate isomers.

This guide provides a foundational comparison of 2-, 3-, and 4-fluorophenyl acetate. Further
experimental investigation is encouraged to fully elucidate the properties and potential
applications of these versatile compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

